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Compound of Interest

Compound Name:
4-Chloro-3-ethoxy-2-fluorobenzyl

bromide

CAS No.: 1323966-30-8

Cat. No.: B1530405

Get Quote

In the landscape of medicinal chemistry and drug discovery, substituted benzyl halides are

indispensable building blocks. Their intrinsic reactivity as electrophiles allows for the precise

installation of arylmethyl moieties, a common scaffold in a vast array of biologically active

molecules. This guide focuses on a novel, uncharacterized reagent: 4-Chloro-3-ethoxy-2-
fluorobenzyl bromide. Given the absence of comprehensive public data for this specific

compound, this document serves as an in-depth technical and safety assessment. By

leveraging established chemical principles and extrapolating data from structurally similar

analogs, we aim to provide researchers, scientists, and drug development professionals with a

predictive framework for its synthesis, reactivity, potential applications, and, most critically, its

safe handling. This proactive assessment is designed to uphold the highest standards of

scientific integrity and laboratory safety when working with new chemical entities.

Part 1: Molecular Profile and Predicted
Physicochemical Properties
The unique substitution pattern of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide—featuring

chloro, ethoxy, and fluoro groups—suggests its potential for creating highly functionalized
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molecules with tailored electronic and steric properties. The fluorine and chlorine atoms can

significantly influence metabolic stability and binding interactions, while the ethoxy group can

modulate lipophilicity and solubility.[1]

Chemical Structure
Caption: Chemical structure of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide.

Predicted Physicochemical Data
The following table summarizes the calculated and estimated properties for this compound.

Experimental values for close analogs are provided for context.

Property Predicted/Calculated Value Context from Analogs

Molecular Formula C₉H₉BrClFO
C₇H₅BrClF (4-Chloro-2-

fluorobenzyl bromide)[2]

Molecular Weight 267.52 g/mol
223.47 g/mol (4-Chloro-2-

fluorobenzyl bromide)[2]

Appearance

Predicted: Colorless to light

yellow/orange liquid or low-

melting solid

Analogs are typically colorless

to yellow liquids or solids.[2][3]

Boiling Point

Not determined; expected to

be >100 °C at reduced

pressure

98 °C / 15 mmHg (4-Chloro-2-

fluorobenzyl bromide)[2]

Density
Not determined; expected to

be >1.5 g/cm³

1.65 g/cm³ (4-Chloro-2-

fluorobenzyl bromide)[2]

Solubility

Insoluble in water; soluble in

common organic solvents

(e.g., ethers, halogenated

solvents, benzene).[4]

Reacts slowly with water.[5]

Soluble in alcohol, benzene,

ether.[4]

Part 2: Reactivity Profile and Synthetic Utility

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/product/b1530405/docs?utm_src=pdf-body#introduction-navigating-the-chemistry-of-a-novel-benzyl-bromide-derivative
https://www.chemimpex.com/products/45733
https://www.chemimpex.com/products/45733
https://www.chemimpex.com/products/45733
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds019938
https://www.chemimpex.com/products/45733
https://www.chemimpex.com/products/45733
https://datasheets.scbt.com/sc-239315.pdf
https://www.inchem.org/documents/icsc/icsc/eics1225.htm
https://datasheets.scbt.com/sc-239315.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The core functionality of 4-Chloro-3-ethoxy-2-fluorobenzyl bromide lies in the reactivity of

the benzylic bromide. Benzyl bromides are potent electrophilic alkylating agents, readily

participating in nucleophilic substitution reactions (typically Sₙ2).[6][7] This reactivity is the

cornerstone of their utility in organic synthesis.

Causality of Reactivity: The carbon of the bromomethyl (-CH₂Br) group is highly electrophilic

due to the strong electron-withdrawing nature of the adjacent bromine atom and the benzene

ring. This makes it an excellent target for a wide range of nucleophiles, including alcohols,

phenols, amines, carboxylates, and thiols. The reaction results in the formation of a new

carbon-nucleophile bond and the displacement of the bromide leaving group.

Key Applications in Synthesis
This reagent is an ideal candidate for introducing the 4-chloro-3-ethoxy-2-fluorobenzyl moiety,

which can be a crucial step in the synthesis of complex target molecules in drug discovery.

Protecting Group Chemistry: It can be used to install a substituted benzyl protecting group

on alcohols, carboxylic acids, or amines.[6][7]

Synthesis of Intermediates: Its primary value is as a key building block. For instance,

reacting it with a primary amine could form a secondary amine, a common structural motif in

pharmaceuticals. This approach is leveraged in the synthesis of various therapeutic agents,

including anti-cancer drugs and HIV inhibitors.[2][8]

Illustrative Synthetic Workflow: N-Alkylation
The following diagram illustrates a generalized workflow for the use of 4-Chloro-3-ethoxy-2-
fluorobenzyl bromide in an N-alkylation reaction, a fundamental transformation in

pharmaceutical synthesis.
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Start: Reagents

4-Chloro-3-ethoxy-2-fluorobenzyl bromide
+

Primary/Secondary Amine (R₂NH)
+

Non-nucleophilic Base (e.g., DIPEA)

Aprotic Solvent
(e.g., DMF, Acetonitrile)

Reaction Vessel
(Stir at 25-50 °C)

Aqueous Workup
(e.g., H₂O, Brine wash)

Reaction complete

Purification
(Column Chromatography)

Final Product:
N-(4-chloro-3-ethoxy-2-fluorobenzyl)amine

Click to download full resolution via product page

Caption: Generalized workflow for an Sₙ2 N-alkylation reaction.
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Part 3: Hazard Assessment and Safe Handling
Protocols
This section is critical. Based on extensive data for structural analogs, 4-Chloro-3-ethoxy-2-
fluorobenzyl bromide must be presumed to be a corrosive, toxic, and lachrymatory

compound.[5][6][9] The toxicological properties have not been fully investigated, demanding a

highly cautious approach.[10]

GHS Hazard Classification (Predicted)
This classification is extrapolated from data on closely related benzyl bromides.

Hazard Class Hazard Statement GHS Pictogram Source (Analog)

Skin

Corrosion/Irritation

H314: Causes severe

skin burns and eye

damage.

Corrosion [9][11]

Serious Eye Damage
H318: Causes serious

eye damage.
Corrosion [9]

Acute Toxicity (Oral)
H302: Harmful if

swallowed.
Exclamation Mark [3]

STOT - Single

Exposure

H335: May cause

respiratory irritation.
Exclamation Mark [9]

Toxicological Profile (Inferred)
Primary Hazard: The compound is a potent lachrymator (tear-producing agent) and is

intensely irritating to the skin, eyes, and mucous membranes.[5][6][7] Contact with skin or

eyes will likely cause immediate and severe burns.[11][12]

Inhalation: Inhalation of vapors will cause irritation to the respiratory tract, potentially leading

to coughing, sore throat, and, in severe cases, pulmonary edema.[13][14]

Ingestion: Ingestion is expected to cause severe damage to the gastrointestinal tract.[5][10]
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Long-Term Exposure: Insufficient data exists. However, halogenated organic compounds as

a class can have various chronic health effects.[15] A similar substance, benzyl chloride, is a

known carcinogen, though data for benzyl bromide is insufficient.[5]

Mandatory Safe Handling Protocol
Adherence to this protocol is non-negotiable for mitigating the significant risks associated with

this compound.

Engineering Controls:

All handling of the material, including weighing and transfers, MUST be conducted within a

certified chemical fume hood with sufficient airflow.[12]

Ensure a safety shower and eyewash station are immediately accessible and have been

recently tested.[11]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[16]

Standard safety glasses are insufficient.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Inspect

gloves for any signs of degradation or puncture before use. Change gloves immediately if

contamination is suspected.[16]

Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes.[4]

Procedural Safeguards:

Avoid all personal contact, including inhalation.[4] Do not work with this chemical alone.

Use only glass or other compatible containers. Benzyl bromide reacts with many metals,

especially in the presence of moisture.[4][5]

Keep containers securely sealed when not in use and store under an inert atmosphere if

possible.[10] The compound is likely sensitive to moisture and light.[16][17]
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Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]

Emergency Response Workflow

Exposure Event

Immediate Action

Spill Event

Spill Response

Skin Contact

Immediately flush with copious
amounts of water for at least 15 min.

Remove contaminated clothing.

Eye Contact

Immediately flush with copious
amounts of water for at least 15 min.

Hold eyelids open.

Inhalation

Move to fresh air immediately.
Provide rest.

SEEK IMMEDIATE
MEDICAL ATTENTION

Small Spill in Fume Hood

Alert others. Evacuate if necessary.
Cover with inert absorbent material

(e.g., sand, vermiculite).
Collect into sealed container for hazardous waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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